L-selenocysteinate(2-)

• Molecular Formula: C3H5NO2Se-2
• Molecular Weight: 166.05 g/mol
• IUPAC Name: (2R)-2-amino-3-selenidopropanoate
• InChI: InChI=1S/C3H7NO2Se/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/p-2/t2-/m0/s1
• InChI Key: ZKZBPNGNEQAJSX-REOHCLBHSA-L
• Isomeric SMILES: C([C@@H](C(=O)[O-])N)[Se-]
• SMILES: C(C(C(=O)[O-])N)[Se-]

Description

L-selenocysteinate(2-) is a selenocysteinate(2-). It is a conjugate base of a L-selenocysteinate(1-). It is an enantiomer of a D-selenocysteinate(2-).

Scientific Research Applications

Selenium's Role in Proteomics and Metabolism

Selenocysteine's unique presence in selenoproteins, which are integral to various biological functions including detoxification processes and redox regulation, highlights its significance in scientific research. The study by Struppe et al. (2015) on the (77)Se chemical shift tensor of L-selenocystine through experimental NMR measurements and quantum chemical investigations provides insights into its structural effects and potential applications in studying biological systems (Struppe, Zhang, & Rozovsky, 2015).

Antioxidant Enzymes and Selenium Recycling

Selenium's involvement in antioxidant enzymes and the recycling of selenium from selenocysteine highlights its biological importance. Research by Seale et al. (2012) on the disruption of the selenocysteine lyase-mediated selenium recycling pathway in mice revealed its critical role in metabolic syndrome, providing a connection between selenium metabolism and energy homeostasis (Seale et al., 2012).

Selenium in Health and Disease

The essential nature of selenium and selenocysteine in human health, their role in preventing various diseases, and their therapeutic potential have been extensively reviewed. The work by Barchielli, Capperucci, and Tanini (2022) provides a comprehensive overview of selenium's role in pathologies and emphasizes the importance of adequate selenium nutritional status for a favorable health outcome (Barchielli, Capperucci, & Tanini, 2022).

Selenocysteine in Biomedical Research

Selenocysteine has also been explored for its biomedical applications, particularly in the development of selenium nanoparticles (SeNPs) for therapeutic applications. The study by Ferro, Florindo, and Santos (2021) on selenium nanoparticles outlines their biocompatibility, lower toxicity compared to other selenium forms, and their potential in cancer therapies (Ferro, Florindo, & Santos, 2021).